cis-Chlorfenvinphos

• CAS No.: 18708-87-7
• Product Name: cis-Chlorfenvinphos
• Molecular Formula: C12H14Cl3O4P
• Molecular Weight: 359.6 g/mol
• IUPAC Name: [(Z)-2-chloro-1-(2,4-dichlorophenyl)ethenyl] diethyl phosphate
• Standard InChI: InChI=1S/C12H14Cl3O4P/c1-3-17-20(16,18-4-2)19-12(8-13)10-6-5-9(14)7-11(10)15/h5-8H,3-4H2,1-2H3/b12-8-
• Standard InChIKey: FSAVDKDHPDSCTO-WQLSENKSSA-N
• Isomeric SMILES: CCOP(=O)(OCC)O/C(=C\Cl)/C1=C(C=C(C=C1)Cl)Cl
• SMILES: CCOP(=O)(OCC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl
• Canonical SMILES: CCOP(=O)(OCC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl
• Boiling Point: 333 to 338 °F at 0.5 mm Hg (EPA, 1998); at 0.07kPa: 167-170 °C
• Colorform: Colorless liquid; Yellowish liquid; Amber-colored liquid
• Density: 1.36 at 59.9 °F (EPA, 1998); 1.36 g/cu cm @ 20 °C; Relative density (water = 1): 1.36
• Melting Point: -9 to -2 °F (EPA, 1998); -23 to -19 °C; -19 - -23 °C
• Physical Description: Chlorfenvinfos is an amber-colored liquid with a mild chemical odor. Used for control of ticks, flies, lice, and mites on cattle and for blowfly, lice, ked, and itchmite on sheep. Controls fleas and mites on dogs; not used on cats. Applied on organic wastes and breeding places of fly larvae. Also used as a foliage insecticide for potatoes, rice, maize, and sugar cane. Used to control soil insects. (EPA, 1998); ORANGE-TO-BROWN LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Chlorfenvinphos is an insecticide that is a colorless liquid with a mild odor. It was commonly used until 1991 when all products containing chlorfenvinphos as an active ingredient were canceled in the United States. Commercial preparations commonly sold in stores were usually 90% chlorfenvinphos. Most of the chlorfenvinphos used was in liquid form. Chlorfenvinphos was widely used to control household pests such as flies, fleas, and mice. The chemical is manufactured and does not occur naturally in the environment. It was sold under common trade names including Birlane®, Dermaton®, Sapercon®, Steladone®, and Supona®. Use of trade names is for identification only and does not imply endorsement by the Agency for Toxic Substances and Disease Registry, the Public Health Service, or the U. S. Department of Health and Human Services.; Clorfenvinfos is a synthetic organophosphorus acetylcholinesterase inhibitor and neurotoxin that is used as a pesticide. It is characterized as a highly toxic and moderately persistent colorless to amber liquid with a mild odor, and exposure occurs by inhalation, ingestion, or contact.; Chlorfenvinfos is an amber-colored liquid with a mild chemical odor. Used for control of ticks, flies, lice, and mites on cattle and for blowfly, lice, ked, and itchmite on sheep. Controls fleas and mites on dogs; not used on cats. Applied on organic wastes and breeding places of fly larvae. Also used as a foliage insecticide for potatoes, rice, maize, and sugar cane. Used to control soil insects. (EPA, 1998)
• Shelf Life: SLOWLY HYDROLYZED BY WATER OR ACID, 50% DECOMP OCCURS AT 38 °C IN GREATER THAN 700 HR AT PH 1.1, GREATER THAN 400 HR AT PH 9.1, BUT UNSTABLE IN ALKALI--AT 20 °C 50% LOSS OCCURS IN 1.28 HR AT PH 13.
• Solubility: Miscible with most common organic solvents, e.g. acetone, ethanol, kerosene, xylene, propylene glycol, dichloromethane, hexane.; In water, 124 mg/l at 20 °C; Solubility in water: none
• Synonyms: Birlane; Chlorfenvinphos; Chlorphenvinphos; Clofenvinfos; Dermaton
• Vapor Pressure: 4e-06 mm Hg at 68 °F (EPA, 1998); 7.5X10-6 mm Hg @ 25 °C; Vapor pressure, Pa at 20 °C:
• PubChem Compound: 5377784
• Last Modified: Nov 11 2021